Cas no 18773-93-8 (1-ACETYL-1H-BENZOTRIAZOLE)

1-ACETYL-1H-BENZOTRIAZOLE structure
1-ACETYL-1H-BENZOTRIAZOLE structure
Product Name:1-ACETYL-1H-BENZOTRIAZOLE
CAS No:18773-93-8
MF:C8H7N3O
MW:161.160681009293
MDL:MFCD00461288
CID:189977
PubChem ID:329760316
Update Time:2025-09-26

1-ACETYL-1H-BENZOTRIAZOLE Chemical and Physical Properties

Names and Identifiers

    • 1-ACETYL-1H-BENZOTRIAZOLE
    • 1-(benzotriazol-1-yl)ethanone
    • 1-Benzotriazol-1-yl-ethanone
    • Ethanone,1-(1H-benzotriazol-1-yl)-
    • 1-(1H-1,2,3-benzotriazol-1-yl)-1-ethanone
    • 1-(1H-Benzo[d][1,2,3]triazol-1-yl)ethanone
    • 1,2,3-benzotriazol-1-ylethanone
    • 1-acetyl-1H-1,2,3-benzotriazole
    • 1-Acetylbenzotriazole
    • 1H-(1,2,3-benzotriazol-1-yl)-1-ethanone
    • 1H-1,2,3-benzotriazol-1-yl(methyl)methanone
    • 1H-Benzotriazole,1-acetyl
    • acetyl-1 benzotriazole
    • N-Acetylbenzotriazole
    • 1H-Benzotriazole, 1-acetyl-
    • 1H-Benzotriazole, 1-acetyl- (6CI,7CI,8CI,9CI)
    • 1-(1H-benzo[d][1,2,3]triazol-1-yl)ethan-1-one
    • CHEMBL1557329
    • AS-44406
    • NCGC00165409-01
    • 1-Acetyl-1H-1,2,3-benzotriazole #
    • 1-(1H-1,2,3-benzotriazol-1-yl)ethan-1-one
    • DTXSID70172081
    • 1H-1,2,3-benzotriazole, 1-acetyl-
    • J-012085
    • NIIUIBKEGRPPDK-UHFFFAOYSA-N
    • 18773-93-8
    • UPCMLD00WGW009:001
    • 1-Acetyl-1H-benzotriazole, 97%
    • CS-0155046
    • InChI=1/C8H7N3O/c1-6(12)11-8-5-3-2-4-7(8)9-10-11/h2-5H,1H
    • Ethanone, 1-(1H-benzotriazol-1-yl)-
    • FT-0770393
    • MFCD00461288
    • n-acetyl-benzotriazole
    • A813167
    • 1-(1,2,3-BENZOTRIAZOL-1-YL)ETHANONE
    • SCHEMBL535054
    • AB1004
    • AKOS016033348
    • DB-065614
    • MDL: MFCD00461288
    • Inchi: 1S/C8H7N3O/c1-6(12)11-8-5-3-2-4-7(8)9-10-11/h2-5H,1H3
    • InChI Key: NIIUIBKEGRPPDK-UHFFFAOYSA-N
    • SMILES: O=C(C)N1C2C=CC=CC=2N=N1

Computed Properties

  • Exact Mass: 161.05900
  • Monoisotopic Mass: 161.059
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 47.8A^2

Experimental Properties

  • Density: 1.33
  • Melting Point: 46-50 °C
  • Boiling Point: 305.8°Cat760mmHg
  • Flash Point: Degrees Fahrenheit:>230°F
    Degrees Celsius:>110°C
  • Refractive Index: 1.667
  • PSA: 47.78000
  • LogP: 1.09140

1-ACETYL-1H-BENZOTRIAZOLE Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H302
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 22
  • Hazardous Material Identification: Xn
  • Risk Phrases:R22

1-ACETYL-1H-BENZOTRIAZOLE Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-ACETYL-1H-BENZOTRIAZOLE Pricemore >>

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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
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abcr
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1-ACETYL-1H-BENZOTRIAZOLE Production Method

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